![molecular formula C16H11BrN4OS B6566911 2-[(4-bromophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one CAS No. 1021260-45-6](/img/structure/B6566911.png)
2-[(4-bromophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
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Overview
Description
The compound “2-[(4-bromophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one” is a derivative of 1,3,4-thiadiazole . The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents . It is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents .
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives has been a subject of extensive research . A new Lewis acid-based deep eutectic solvent (LA-DES) was synthesized using diphenhydramine hydrochloride and CoCl2·6H2O, and identified by FT-IR and 1HNMR .Molecular Structure Analysis
Thiadiazole is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system that exhibits a wide variety of biological activity . They occur in four isomeric forms in nature viz. 1,2,3-thiadiazole; 1,2,5-thiadiazole; 1,2,4-thiadiazole; and 1,3,4-thiadiazole .Chemical Reactions Analysis
1,3,4-Thiadiazole derivatives have shown a broad spectrum of activity against various pathogens, and extensive research has been performed on the synthesis of new potent antibacterial and antifungal agents .Scientific Research Applications
- 1,3,4-Oxadiazole derivatives have demonstrated antibacterial and antiviral properties . Researchers have explored their potential as agents to combat infectious diseases by inhibiting microbial growth.
- Certain 1,3,4-thiadiazole derivatives exhibit promising anticancer activity. For instance, compounds like 6-Amino-5-cyano [1,3,4]thiadiazolo [3,2-a]pyrimidine-2-sulfonamide have shown inhibition of growth against human breast carcinoma cell lines .
- Notably, N-({5-[(2-methoxybenzylidene)amino]-1,3,4-thiadiazol-2-yl}sulfonyl)benzamide and N-({5-[(furan-2-ylmethylidene)amino]-1,3,4-thiadiazol-2-yl}sulfonyl)benzamide demonstrated potent cytotoxic effects .
- Some 1,3,4-oxadiazole derivatives have been investigated for their potential to lower blood pressure . These compounds may contribute to cardiovascular health.
- Oxadiazole-based molecules have shown antioxidant and anti-inflammatory effects . These properties are crucial for maintaining overall health and preventing oxidative stress-related diseases.
- 1,3,4-Oxadiazoles can act as plant protection agents due to their herbicidal, insecticidal, and fungicidal activity . They play a role in modern agriculture by safeguarding crops against pests and diseases.
- 2-Amino-5-bromo-1,3,4-thiadiazole , a precursor to 1,3,4-thiadiazole derivatives, serves as a key building block for synthesizing various compounds with diverse biological activities . Researchers use it to create complex structures for drug development.
Antibacterial and Antiviral Activity
Anticancer Potential
Blood Pressure Regulation
Antioxidant and Anti-Inflammatory Properties
Plant Protection Agents
Synthetic Building Blocks
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various biological targets, suggesting a broad spectrum of potential interactions .
Mode of Action
It has been shown that similar compounds can interact with their targets through various mechanisms, such as s-alkylation and addition of quinone at the free mercapto group in the 1,3,4-thiadiazole ring .
Biochemical Pathways
Similar compounds have been shown to affect various biochemical pathways, suggesting a broad spectrum of potential effects .
Pharmacokinetics
Similar compounds have been shown to have various pharmacokinetic properties, suggesting a range of potential bioavailability profiles .
Result of Action
Similar compounds have been shown to have various biological activities, suggesting a range of potential effects .
Action Environment
Similar compounds have been shown to be influenced by various environmental factors, suggesting a range of potential interactions .
properties
IUPAC Name |
2-(4-bromoanilino)-7-methyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN4OS/c1-9-2-7-13-12(8-9)14(22)21-16(19-13)23-15(20-21)18-11-5-3-10(17)4-6-11/h2-8H,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGDZWEUWRQZXFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C3N(C2=O)N=C(S3)NC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-bromophenyl)amino]-7-methyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one |
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